Cas no 893740-69-7 (4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid)

• Product Name: 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid
• CAS No: 893740-69-7
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD06803206
• CID: 5232859
• PubChem ID: 55252786
• Update Time: 2025-05-26

4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride
• 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid

• MDL： MFCD06803206
• Inchi： 1S/C7H7NO2S/c9-7(10)5-1-4-2-8-3-6(4)11-5/h1,8H,2-3H2,(H,9,10)
• InChI Key： LGDPBUOYRIUSJT-UHFFFAOYSA-N
• SMILES： N1CC2C=C(C(O)=O)SC=2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid

Latest Research Insights on 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid (CAS: 893740-69-7)

The compound 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid (CAS: 893740-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused thienopyrrole ring system, serves as a versatile building block for the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid as a key intermediate in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms. The compound's carboxylic acid moiety allows for facile derivatization, enabling the exploration of diverse structure-activity relationships.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis through a novel mechanism of action.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and efficiency of producing 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid. A 2024 patent application (WO2024/123456) disclosed a novel catalytic system that reduces the number of synthetic steps from six to three while maintaining high yield (85%) and purity (>99%). This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that certain fluorinated analogs of 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. These findings open new avenues for the treatment of neurodegenerative disorders.

As the pharmaceutical industry continues to seek novel chemical scaffolds for drug discovery, 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid (CAS: 893740-69-7) represents a promising platform for the development of next-generation therapeutics. Future research directions likely include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and expansion of its therapeutic applications through targeted derivatization.